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Compound of Interest

Compound Name: 2-(Benzylthio)ethanamine

CAS No.: 1007-54-1

Cat. No.: B171926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Benzylthio)ethanamine, also known by its IUPAC name 2-(benzylthio)ethan-1-amine and

as S-benzylcysteamine, is a chemical compound with a molecular structure that has garnered

interest in medicinal chemistry. This technical guide provides a comprehensive overview of its

chemical properties, synthesis, and known biological activities. The information presented

herein is intended to serve as a foundational resource for researchers and professionals

engaged in drug discovery and development, offering detailed experimental protocols and

quantitative data to facilitate further investigation into its therapeutic potential.

Chemical and Physical Properties
2-(Benzylthio)ethanamine is a primary amine and a thioether. It is commonly available as a

hydrochloride salt, which exhibits greater stability and solubility in aqueous solutions. The key

physicochemical properties of both the free base and its hydrochloride salt are summarized in

the table below.
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Property Value (Free Base)
Value
(Hydrochloride
Salt)

Reference

IUPAC Name
2-(benzylthio)ethan-1-

amine

2-(benzylthio)ethan-1-

amine hydrochloride
[1]

Synonyms S-Benzylcysteamine
S-Benzylcysteamine

hydrochloride
[2]

CAS Number 1007-54-1 22572-33-4 [2][3]

Molecular Formula C₉H₁₃NS C₉H₁₄ClNS [3]

Molecular Weight 167.27 g/mol 203.73 g/mol [3]

Appearance
Solid, Semi-Solid, or

Liquid

White to off-white

solid

Melting Point Not reported 126-127 °C [4]

Boiling Point Not reported Not reported

Solubility
Soluble in organic

solvents
Soluble in water

Storage Temperature
2-8°C, under inert

atmosphere

4°C, stored under

nitrogen
[2]

Topological Polar

Surface Area (TPSA)
26.02 Å² 26.02 Å² [2]

logP Not reported 2.3003 [2]

Synthesis and Characterization
Synthesis Protocol
A common method for the synthesis of 2-(benzylthio)ethanamine involves the S-alkylation of

cysteamine with benzyl chloride. The following is a representative experimental protocol.

Materials:
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Cysteamine hydrochloride

Benzyl chloride

Sodium ethoxide

Ethanol

Pyridine

Procedure:

Dissolve cysteamine hydrochloride in ethanol.

Add a solution of sodium ethoxide in ethanol to the cysteamine solution to generate the free

base in situ.

To this mixture, add benzyl chloride dropwise at room temperature with stirring.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

After completion of the reaction, cool the mixture to room temperature and remove the

solvent under reduced pressure.

The residue can be purified by column chromatography on silica gel to afford 2-
(benzylthio)ethanamine.

For the preparation of the hydrochloride salt, the purified free base can be dissolved in a

suitable organic solvent (e.g., diethyl ether) and treated with a solution of hydrogen chloride

in the same solvent. The resulting precipitate is then collected by filtration and dried.

A related synthesis is described for a derivative, 2-[2-(2-methoxy-5-

(diethylaminomethyl)benzylthio)ethylamino]-5-(6-methyl-3-pyridylmethyl)-4-pyrimidone, where

2-(2-methoxy-5-(diethylaminomethyl)benzylthio)ethylamine is synthesized by reacting the

corresponding benzyl chloride with cysteamine and sodium ethoxide in ethanol[5].

Spectral Data
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While experimental spectra for 2-(benzylthio)ethanamine are not readily available in public

databases, predicted spectral data can be used for preliminary characterization.

¹H NMR (Predicted): The proton NMR spectrum is expected to show signals for the aromatic

protons of the benzyl group (around 7.2-7.4 ppm), a singlet for the benzylic methylene

protons, and triplets for the two methylene groups of the ethylamine chain, along with a

broad singlet for the amine protons.

¹³C NMR (Predicted): The carbon NMR spectrum should display peaks for the aromatic

carbons, the benzylic carbon, and the two aliphatic carbons of the ethylamine moiety.

Biological Activity
The biological activity of 2-(benzylthio)ethanamine itself is not extensively documented in

publicly available literature. However, studies on its derivatives and the parent compound,

cysteamine, provide insights into its potential pharmacological effects.

Antimicrobial Activity
Derivatives of 2-(benzylthio)amine have been investigated for their antimicrobial properties. For

instance, certain 5β-cholanyl-24-benzylamine derivatives have shown activity against gram-

positive bacterial strains, with their efficacy correlating with the hydrophobicity of the

molecule[6]. The antimicrobial activity, expressed as the minimum inhibitory concentration

(MIC), was found to be linearly related to the logP values of the uncharged species[6]. While

specific MIC values for 2-(benzylthio)ethanamine are not provided, this suggests that its

lipophilic nature might contribute to potential antibacterial effects.

Cytotoxicity
The cytotoxicity of the parent thiol, cysteamine, has been studied. Cysteamine's toxicity in

CCRF-CEM cells is linked to the generation of hydrogen peroxide and the inhibition of

glutathione peroxidase[7]. This suggests that the thioether linkage in 2-
(benzylthio)ethanamine might modulate this cytotoxic mechanism. However, no direct

cytotoxicity data for 2-(benzylthio)ethanamine is currently available.

Experimental Protocols for Biological Assays
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To evaluate the biological potential of 2-(benzylthio)ethanamine, standard in vitro assays can

be employed.

Antimicrobial Susceptibility Testing
Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination:

Prepare a stock solution of 2-(benzylthio)ethanamine hydrochloride in a suitable solvent

(e.g., sterile deionized water or DMSO).

In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in Mueller-

Hinton broth (for bacteria) or RPMI-1640 medium (for fungi).

Inoculate each well with a standardized suspension of the test microorganism (e.g., 5 x 10⁵

CFU/mL for bacteria).

Include positive (microorganism with no compound) and negative (broth only) controls.

Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate temperature and

duration for fungi.

The MIC is defined as the lowest concentration of the compound that completely inhibits

visible growth of the microorganism.

Cytotoxicity Assay
MTT Assay for Cell Viability:

Seed cancer or normal cell lines in a 96-well plate at a density of 5,000-10,000 cells per well

and allow them to adhere overnight.

Treat the cells with various concentrations of 2-(benzylthio)ethanamine hydrochloride for

24, 48, or 72 hours.

After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) solution to each well and incubate for 2-4 hours at 37°C.
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Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to

dissolve the formazan crystals.

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Cell viability is calculated as a percentage of the untreated control cells. The IC₅₀ value (the

concentration that inhibits 50% of cell growth) can be determined from the dose-response

curve.

Signaling Pathways and Experimental Workflows
At present, there is no specific information available regarding the signaling pathways

modulated by 2-(benzylthio)ethanamine. Should future research reveal such activity,

diagrams illustrating these pathways would be beneficial. Below are example diagrams

representing a hypothetical experimental workflow and a potential signaling pathway that could

be investigated.

Synthesis & Purification

Biological Evaluation

Synthesis of
2-(Benzylthio)ethanamine Column Chromatography NMR, MS Analysis

Antimicrobial
(MIC Assay)Test Compound

Cytotoxicity
(MTT Assay)

Test Compound Data Analysis

MIC Values
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Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis and biological evaluation of 2-
(Benzylthio)ethanamine.
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Caption: A hypothetical signaling pathway illustrating a potential mechanism of action for 2-
(Benzylthio)ethanamine.

Conclusion and Future Directions
2-(Benzylthio)ethanamine is a readily synthesizable compound with physicochemical

properties that make it a candidate for further investigation in drug discovery. While direct

evidence of its biological activity is sparse, the known effects of its structural analogs suggest

potential antimicrobial and cytotoxic properties. The experimental protocols provided in this

guide offer a starting point for the systematic evaluation of this compound. Future research

should focus on obtaining comprehensive spectral data for unambiguous characterization,

conducting a broad screening for biological activities, and, if promising results are found,

elucidating its mechanism of action and pharmacokinetic profile. Such studies will be crucial in

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b171926/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-benzylthio-ethanamine
https://www.benchchem.com/product/b171926/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-benzylthio-ethanamine
https://www.benchchem.com/product/b171926/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-benzylthio-ethanamine
https://www.benchchem.com/product/b171926/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-benzylthio-ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


determining the potential of 2-(benzylthio)ethanamine as a lead compound for the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Benzylthio)ethanamine hydrochloride | C9H14ClNS | CID 13166188 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. 2-(Benzylthio)ethan-1-amine hydrochloride 95% | CAS: 22572-33-4 | AChemBlock
[achemblock.com]

4. Exploration of the Antimicrobial Effects of Benzothiazolylthiazolidin-4-One and In Silico
Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]

5. prepchem.com [prepchem.com]

6. Quantitative structure-antimicrobial activity relationship in 5 beta-cholanyl-24-benzylamine
derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Mechanisms for the cytotoxicity of cysteamine - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Benzylthio)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171926/docs#an-in-depth-technical-guide-to-2-
benzylthio-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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